Cas no 1809202-97-8 (Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate)
1809202-97-8 structure
Product Name:Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
CAS No:1809202-97-8
MF:C15H19BN2O4
MW:302.133363962173
MDL:MFCD32644473
CID:5462898
PubChem ID:145709743
Update Time:2023-08-28
Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
- Z4606237877
- Methyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
- 1H-Indazole-3-carboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
-
- MDL: MFCD32644473
- Inchi: 1S/C15H19BN2O4/c1-14(2)15(3,4)22-16(21-14)9-6-7-11-10(8-9)12(18-17-11)13(19)20-5/h6-8H,1-5H3,(H,17,18)
- InChI Key: VJMRUDXTLZWRQE-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC3=C(C(C(=O)OC)=NN3)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 302.1437873 g/mol
- Monoisotopic Mass: 302.1437873 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.4
- Molecular Weight: 302.14
Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33277170-0.05g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 0.05g |
$118.0 | 2025-03-18 | |
| Enamine | EN300-33277170-0.1g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 0.1g |
$176.0 | 2025-03-18 | |
| Enamine | EN300-33277170-0.25g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 0.25g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-33277170-0.5g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 0.5g |
$457.0 | 2025-03-18 | |
| Enamine | EN300-33277170-1.0g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 1.0g |
$584.0 | 2025-03-18 | |
| Enamine | EN300-33277170-2.5g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 2.5g |
$1147.0 | 2025-03-18 | |
| Enamine | EN300-33277170-5.0g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 5.0g |
$1695.0 | 2025-03-18 | |
| Enamine | EN300-33277170-10.0g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95.0% | 10.0g |
$2516.0 | 2025-03-18 | |
| Enamine | EN300-33277170-1g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95% | 1g |
$584.0 | 2023-09-04 | |
| Enamine | EN300-33277170-5g |
methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate |
1809202-97-8 | 95% | 5g |
$1695.0 | 2023-09-04 |
Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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